Cas no 1904191-52-1 (3-(3-ethyloxetan-3-yl)azetidine)

• Product Name: 3-(3-ethyloxetan-3-yl)azetidine
• CAS No: 1904191-52-1
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6431157
• PubChem ID: 117546362
• Update Time: 2025-05-23

3-(3-ethyloxetan-3-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethyloxetan-3-yl)azetidine
• 1904191-52-1
• EN300-1815543

• Inchi： 1S/C8H15NO/c1-2-8(5-10-6-8)7-3-9-4-7/h7,9H,2-6H2,1H3
• InChI Key： CVBRPGDPYLGTHO-UHFFFAOYSA-N
• SMILES： O1CC(CC)(C1)C1CNC1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(3-ethyloxetan-3-yl)azetidine

Exploring the Unique Properties and Applications of 3-(3-Ethyloxetan-3-yl)azetidine (CAS No. 1904191-52-1)

In the ever-evolving landscape of chemical research, 3-(3-ethyloxetan-3-yl)azetidine (CAS No. 1904191-52-1) has emerged as a compound of significant interest due to its distinctive structural features and potential applications. This heterocyclic molecule combines an azetidine ring with an oxetane moiety, creating a versatile scaffold for pharmaceutical and material science applications. Researchers are particularly drawn to its balanced lipophilicity and polarity, which make it an attractive building block for drug discovery programs targeting central nervous system (CNS) disorders and inflammation.

The structural uniqueness of CAS 1904191-52-1 lies in its compact, sp³-rich framework featuring both nitrogen and oxygen heteroatoms. This configuration has shown promise in addressing contemporary challenges in medicinal chemistry, particularly in overcoming the limitations of flat, aromatic compounds that dominate traditional drug libraries. As the pharmaceutical industry shifts toward three-dimensional molecular architectures, compounds like 3-(3-ethyloxetan-3-yl)azetidine are gaining attention for their improved solubility and metabolic stability compared to their planar counterparts.

Recent studies highlight the compound's potential in proteolysis-targeting chimera (PROTAC) development, a cutting-edge therapeutic modality that has dominated recent scientific literature. The oxetane-azetidine combination in 1904191-52-1 provides an ideal spacing element between protein-binding ligands in these bifunctional molecules. This application aligns perfectly with current trends in targeted protein degradation, one of the most searched topics in pharmaceutical research today.

From a synthetic chemistry perspective, the introduction of the ethyloxetan group to the azetidine core presents interesting challenges and opportunities. The strain energy inherent in both ring systems contributes to the compound's reactivity profile, making it a valuable intermediate for click chemistry applications and bioorthogonal reactions. These properties have sparked discussions in online chemistry forums about its potential use in bioconjugation strategies for antibody-drug conjugates (ADCs) and other targeted therapies.

Material scientists have also begun exploring 3-(3-ethyloxetan-3-yl)azetidine for advanced polymer applications. The compound's ability to participate in cationic ring-opening polymerization makes it interesting for developing novel polyethers with tailored properties. This aligns with growing industry demand for high-performance polymers that can withstand extreme conditions while maintaining biocompatibility - a frequent search combination in materials science databases.

Analytical characterization of CAS 1904191-52-1 reveals interesting spectral features that have become discussion points in spectroscopy communities. The coupling between the oxetane and azetidine rings creates distinctive patterns in both ¹H and ¹³C NMR spectra, while mass spectrometry studies show unique fragmentation pathways. These characteristics make the compound a valuable case study for structure elucidation training in analytical chemistry programs.

The safety profile of 3-(3-ethyloxetan-3-yl)azetidine has been the subject of several recent investigations, particularly regarding its stability under various conditions. Unlike some strained heterocycles, this compound demonstrates remarkable thermal stability while maintaining sufficient reactivity for synthetic applications. This balance has prompted numerous queries in chemical safety forums about optimal handling procedures, reflecting the research community's growing emphasis on sustainable chemistry practices.

As computational chemistry becomes increasingly sophisticated, 1904191-52-1 has served as a test case for new molecular dynamics simulations of strained ring systems. The compound's relatively small size yet complex conformational behavior makes it ideal for benchmarking new force field parameters - a topic generating significant interest in computational chemistry circles and frequently appearing in literature searches.

The commercial availability of 3-(3-ethyloxetan-3-yl)azetidine has expanded in recent years, with specialty chemical suppliers listing it under various catalog numbers. This increased accessibility has corresponded with a rise in patent applications mentioning the compound, particularly in areas of kinase inhibitor development and allosteric modulator design. These application areas consistently rank among the top searched terms in pharmaceutical intellectual property databases.

Looking forward, the scientific community anticipates expanded applications for CAS 1904191-52-1 in emerging fields such as covalent inhibitor design and molecular glues. The compound's unique geometry and electronic properties position it well for these cutting-edge applications that dominate current medicinal chemistry conferences. As research continues, this small but structurally sophisticated molecule will likely maintain its position as a valuable tool in both academic and industrial settings.